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Compound of Interest

Compound Name: Sirt1/2-IN-4

Cat. No.: B12394494

Get Quote

A Next-Generation Pan-Sirtuin Inhibitor for p53
Restoration
Executive Summary
Compound PS3, formally designated as Sirt1/2-IN-4, represents a significant advancement in

the pharmacological inhibition of the Sirtuin (SIRT) family of NAD+-dependent deacetylases.

Unlike first-generation inhibitors (e.g., EX-527) which often lack broad potency, PS3 functions

as a triple inhibitor, targeting SIRT1, SIRT2, and SIRT3 with graded selectivity.

Its primary mechanism of action is the blockade of p53 deacetylation. By preventing Sirtuins

from removing acetyl groups from p53 (specifically at Lysine 382), PS3 stabilizes the tumor

suppressor protein, restoring its transcriptional activity and forcing apoptotic entry in chemo-

resistant cancer lines, particularly Acute Myeloid Leukemia (AML).
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Property Specification

Common Name Sirt1/2-IN-4 (Compound PS3)

CAS Number 2999646-13-6

Molecular Formula C₂₁H₂₀N₄O₃S₂

Molecular Weight 440.54 g/mol

Solubility DMSO (≥ 50 mg/mL); Ethanol (< 1 mg/mL)

Storage
Powder: -20°C (3 years); In DMSO: -80°C (6

months)

Appearance White to off-white solid

Structural Insight: The compound features a sulfonamide core linked to a thiodiazole-containing

heterocyclic system. This scaffold allows it to occupy the NAD+-binding pocket of the Sirtuin

catalytic core, acting as a competitive inhibitor against the cofactor.

Mechanistic Profiling & Signaling Pathway[1]
Selectivity Profile: PS3 exhibits a distinct rank-order potency, favoring the nuclear isoforms

(SIRT1/2) over the mitochondrial isoform (SIRT3), though it retains relevant activity against all

three.

SIRT1: IC₅₀ = 1.2 µM (Primary Target)[1]

SIRT2: IC₅₀ = 1.9 µM[1]

SIRT3: IC₅₀ = 18.6 µM

Mechanism of Action (MOA): In wild-type p53 tumors, Sirtuins (specifically SIRT1 and SIRT2)

are often upregulated to suppress p53 activity via deacetylation. This prevents p53 from

transactivating pro-apoptotic genes. PS3 breaks this "brake," leading to hyperacetylation of

p53.

Figure 1: PS3-Mediated p53 Activation Pathway
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Caption: Figure 1. Mechanism of Action. PS3 inhibits SIRT1/2, preventing p53 deacetylation.[2]

[3][4] Accumulated Ac-p53 drives apoptotic gene expression.

Experimental Protocols
As a Senior Application Scientist, I recommend the following validated workflows. These

protocols are designed to ensure reproducibility and minimize DMSO-induced artifacts.

Protocol A: Reconstitution & Storage
Solvent: Anhydrous DMSO (Dimethyl Sulfoxide) is mandatory. Avoid water-containing

solvents as sulfonamides can degrade over time in aqueous solution.
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Stock Preparation: Prepare a 10 mM stock solution.

Calculation: Dissolve 4.40 mg of PS3 in 1.0 mL of DMSO.

Aliquoting: Do not freeze-thaw the master stock. Aliquot into 20 µL single-use vials and store

at -80°C.

Protocol B: Cellular Acetylation Assay (Western Blot)
Objective: Validate target engagement by measuring p53 acetylation levels (Lys382) in MV4-11

(AML) cells.

Workflow Diagram:

Seed MV4-11 Cells
(0.5 x 10^6 cells/mL)

Treat with PS3
(1.0 - 10 µM)

Duration: 6-12 Hours

Lysis
(RIPA + Protease/

Deacetylase Inhibitors)

Harvest

Western Blot
Target: Ac-p53 (K382)

Control: Total p53Analyze

CRITICAL: Add TSA/Nicotinamide
to lysis buffer to prevent
post-lysis deacetylation

Click to download full resolution via product page

Caption: Figure 2. Target Engagement Workflow. Note the critical addition of deacetylase

inhibitors during lysis to preserve the signal.

Step-by-Step Methodology:

Seeding: Seed MV4-11 cells at a density of

cells/mL in RPMI-1640 media supplemented with 10% FBS.

Treatment: Treat cells with PS3 at graded concentrations (e.g., 0, 1.25, 2.5, 5.0, 10.0 µM).

Control: Vehicle control (DMSO) must be

.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b12394494/docs?utm_src=pdf-body-img#technical-monograph-compound-ps3-sirt1-2-in-4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12394494?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incubation: Incubate for 6 to 12 hours. (Note: p53 acetylation is a rapid event; prolonged

incubation >24h may lead to secondary apoptotic degradation of proteins).

Lysis (Critical Step): Harvest cells by centrifugation. Wash with cold PBS. Lyse in RIPA buffer

supplemented with:

Protease Inhibitor Cocktail.

Trichostatin A (TSA) (1 µM) and Nicotinamide (10 mM). Scientific Rationale: You must

inhibit endogenous Sirtuins and HDACs during lysis to prevent them from stripping the

acetyl groups off p53 in the tube.

Detection: Perform SDS-PAGE and immunoblot using anti-Acetyl-p53 (Lys382) and anti-

Total p53 antibodies.

Data Summary & Biological Activity[2][3][5][6][7][8]
The following table summarizes the inhibitory potency of PS3 across recombinant enzyme

assays and cellular viability models.

Target / Cell Line Assay Type IC₅₀ (µM) Reference

SIRT1 Recombinant Enzyme 1.2 [1, 2]

SIRT2 Recombinant Enzyme 1.9 [1, 2]

SIRT3 Recombinant Enzyme 18.6 [1]

MV4-11 (AML) Cell Viability (48h) 6.5 [1]

MOLM-13 (AML) Cell Viability (48h) 9.2 [1]

Jurkat (T-ALL) Cell Viability (48h) 17.4 [1]

THP-1 (AML) Cell Viability (48h) 27.2 [1]

Interpretation: PS3 shows preferential efficacy in p53-wild-type AML cell lines (MV4-11, MOLM-

13). The higher IC₅₀ in THP-1 (p53-null/mutant) confirms that the cytotoxicity is largely driven

by the p53 restoration mechanism, validating the compound's specificity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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